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Compound of Interest

Compound Name: Gold acetate

Cat. No.: B15286683

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of auric
acetate (Au(CHsCOO)s), also known as gold(lll) acetate. The information presented is intended
to support research, development, and application of this compound in various scientific fields,
including medicinal chemistry, catalysis, and materials science.

Core Physical and Chemical Properties

Auric acetate is a yellow to brown solid compound of gold in the +3 oxidation state coordinated
with acetate ligands.[1][2][3] Its properties are significantly influenced by this oxidation state
and the nature of the acetate ligands.

Quantitative Data Summary

The key physical properties of auric acetate powder are summarized in the table below for

quick reference.
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Property Value Citations
Chemical Formula Au(CHsCOO)s [1]

Molar Mass 374.10 g/mol [1]
Appearance Yellow solid / Brown powder [1112][3]
Decomposition Temperature 170°C - 180°C [1114]
Odor Vinegar-like [3]

Solubility Profile

Auric acetate exhibits limited solubility in many common solvents. It is described as being
slightly soluble in water and alkaline solutions.[1][2][5][6] Its poor solubility in water
necessitates the use of non-aqueous solvents like glacial acetic acid for high-purity synthesis.
[4] For applications such as the synthesis of gold nanoparticles, the solubility of auric acetate in
agueous solutions can be enhanced by the addition of hydrochloric acid and nitric acid.[7][8]
Acetonitrile has also been reported as an effective solvent.[6]

Stability and Reactivity

Under normal conditions, auric acetate is a stable compound.[9] However, it is sensitive to heat
and light and will decompose upon heating to form metallic gold and acetic acid.[1][3][4] The
acetate ligands provide moderate stability to the gold(lll) center.[4]

Auric acetate is incompatible with strong oxidizing agents, ammonia, organic solvents, and
metal powders.[3][9] It is recommended to avoid temperatures exceeding 140°C to prevent
decomposition.[9]

Structural Information

X-ray diffraction studies have confirmed that auric acetate has a polymeric structure
characterized by bridging acetate ligands.[4]

Experimental Protocols
Synthesis of Auric Acetate
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A common laboratory-scale synthesis of auric acetate involves the reaction of gold(lIl)

hydroxide with glacial acetic acid.[1][4]

Reaction: Au(OH)s + 3CHsCOOH - Au(CHsCOO)s + 3H20[1]

Procedure:

Gold(lll) hydroxide is suspended in glacial acetic acid.
The mixture is stirred, typically at a slightly elevated temperature, to facilitate the reaction.

The resulting auric acetate product, being poorly soluble in the reaction medium, can be
isolated by filtration.

The product is then washed, often with an anhydrous solvent, to remove any unreacted
starting materials and byproducts.[4]

Drying under inert gas at a controlled temperature (e.g., 2-8°C) is recommended for storage.

[5]

Characterization Techniques

To confirm the identity, purity, and structure of synthesized auric acetate, a variety of analytical

techniques are employed:

X-ray Diffraction (XRD): Used to confirm the crystalline and polymeric structure of the
compound.[4]

Elemental Analysis: To verify the elemental composition and purity of the sample.[4]

Extended X-ray Absorption Fine Structure (EXAFS): This technique is valuable for resolving
the local atomic structure and distinguishing between gold-oxygen bonds from the acetate
and any potential gold-chloride bonds from impurities.[4]

Thermogravimetric Analysis (TGA): Can be used to determine the decomposition
temperature and profile of the compound.

Visualizations
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Experimental Workflow: Synthesis and Characterization
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Caption: Workflow for the synthesis and characterization of auric acetate.
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Decomposition Pathway
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Caption: Thermal decomposition of auric acetate into metallic gold and acetic acid.
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Caption: Mechanism of auric acetate-induced cell death via ROS generation.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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